Cas no 2097891-06-8 (2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol)

• Product Name: 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• CAS No: 2097891-06-8
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5468172
• Update Time: 2025-05-24

2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• 2-[1-(thian-4-yl)triazol-4-yl]ethanol

• Inchi： 1S/C9H15N3OS/c13-4-1-8-7-12(11-10-8)9-2-5-14-6-3-9/h7,9,13H,1-6H2
• InChI Key： VGDQHZIVXKGFPY-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1C=C(CCO)N=N1

Computed Properties

• Exact Mass: 213.09358328 g/mol
• Monoisotopic Mass: 213.09358328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.30
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2

Additional information on 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Introduction to 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol (CAS No. 2097891-06-8)

2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, also known by its CAS number 2097891-06-8, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thianyl (thiophene) ring and a 1,2,3-triazole moiety, both of which are known for their bioactive properties. The presence of these functional groups makes 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol a promising candidate for various therapeutic applications.

The synthesis of 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol typically involves the coupling of a thianyl derivative with an azide-functionalized alcohol through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is highly efficient and has been widely adopted in the synthesis of complex organic molecules due to its high yield and mild reaction conditions. The resulting compound exhibits excellent solubility in both polar and non-polar solvents, making it suitable for a wide range of biological assays.

Recent studies have highlighted the potential of 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol has also demonstrated promising antiviral activity against several viral pathogens. Research conducted by a team at the University of California found that the compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV) in vitro. The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral gene expression.

The pharmacokinetic properties of 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for drug development. Additionally, it has shown low toxicity in animal models, suggesting a favorable safety profile. These findings have paved the way for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-[1-(thian-4-yl)-1H-1,2,3-triazol-4-y]ethan-l-o-l in human subjects. Early results from Phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. The compound is being evaluated for its potential as a treatment for neurodegenerative diseases and viral infections.

In conclusion, 2-[1-(thian--4--yl)-1H--l,-2,-3--triazol--4--y]ethan-l-o-l (CAS No. 209789l--06--8) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential in various disease models.